6-[(diethylamino)methyl]-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide

• IUPAC Name: 6-(diethylaminomethyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C18H24N6OS/c1-5-23(6-2)9-14-7-19-17-16(8-20-24(17)10-14)18(25)22(4)11-15-12-26-13(3)21-15/h7-8,10,12H,5-6,9,11H2,1-4H3
• InChI Key: LWJUCRCXRLRPSE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CN2C(=C(C=N2)C(=O)N(C)CC3=CSC(=N3)C)N=C1
• Molecular Formula: C18H24N6OS
• Molecular Weight: 372.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a pyrazolo[1,5-a]pyrimidine ring, a thiazole ring, and an amide group. These functional groups and rings are common in many biologically active compounds and pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecule contains a pyrazolo[1,5-a]pyrimidine ring and a thiazole ring. These rings are planar and aromatic, which means they have a stable, flat shape due to the delocalization of π-electrons.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the amide group might be involved in hydrolysis reactions, and the heterocyclic rings might undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would be influenced by the polar amide group and the nonpolar aromatic rings.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. Many compounds with similar structures are used as pharmaceuticals and can interact with various enzymes and receptors in the body.

Future Directions

Future research could explore the potential uses of this compound in pharmaceuticals or other applications. Its complex structure and functional groups suggest that it could have interesting biological activity.